Cas no 65938-75-2 ( )

  structure
  structure
Product Name: 
CAS No:65938-75-2
MF:C7H7NO4
MW:169.134782075882
CID:962834
PubChem ID:291612
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • 2-methyl-4-nitrobenzene-1,3-diol
    • 1,3-dihydroxy-2-methyl-4-nitrobenzene
    • 2-Methyl-4-nitroresorcinol
    • AC1L6G91
    • AC1Q1ZM8
    • AC1Q2G5M
    • AR-1E3658
    • CTK5C3279
    • NSC156932
    • SureCN3280548
    • AKOS004903506
    • DTXSID90303138
    • 65938-75-2
    • CS-0260380
    • 2-methyl-4-nitro-1,3-benzenediol
    • EN300-7504617
    • SCHEMBL3280548
    • NSC-156932
    •  
    • MDL: MFCD00156325
    • Inchi: 1S/C7H7NO4/c1-4-6(9)3-2-5(7(4)10)8(11)12/h2-3,9-10H,1H3
    • InChI Key: XUJPAYGWMCNRTA-UHFFFAOYSA-N
    • SMILES: OC1C(=CC=C(C=1C)O)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 169.03751
  • Monoisotopic Mass: 169.03750770g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 179
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 86.3Ų

Experimental Properties

  • PSA: 83.6
  • LogP: 1.83760

  Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
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2-methyl-4-nitrobenzene-1,3-diol
65938-75-2 95.0%
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$174.0 2025-03-10
Enamine
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Enamine
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2-methyl-4-nitrobenzene-1,3-diol
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Enamine
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Enamine
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Enamine
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65938-75-2 95.0%
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$2152.0 2025-03-10
Enamine
EN300-7504617-10.0g
2-methyl-4-nitrobenzene-1,3-diol
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1PlusChem
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